Cas no 648882-67-1 ([1,1'-Biphenyl]-4-carboxylic acid, 4'-cyano-2-methyl-, methyl ester)

[1,1'-Biphenyl]-4-carboxylic acid, 4'-cyano-2-methyl-, methyl ester structure
648882-67-1 structure
Product Name:[1,1'-Biphenyl]-4-carboxylic acid, 4'-cyano-2-methyl-, methyl ester
CAS No:648882-67-1
MF:C16H13NO2
MW:251.279924154282
CID:413530
PubChem ID:69939162
Update Time:2025-04-19

[1,1'-Biphenyl]-4-carboxylic acid, 4'-cyano-2-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Biphenyl]-4-carboxylic acid, 4'-cyano-2-methyl-, methyl ester
    • methyl 4-(4-cyanophenyl)-3-methylbenzoate
    • SCHEMBL6924636
    • 648882-67-1
    • DTXSID60741548
    • Methyl 4'-cyano-2-methyl[1,1'-biphenyl]-4-carboxylate
    • Inchi: 1S/C16H13NO2/c1-11-9-14(16(18)19-2)7-8-15(11)13-5-3-12(10-17)4-6-13/h3-9H,1-2H3
    • InChI Key: CSSRVXZHEKQJPC-UHFFFAOYSA-N
    • SMILES: O(C)C(C1C=CC(C2C=CC(C#N)=CC=2)=C(C)C=1)=O

Computed Properties

  • Exact Mass: 251.094628657g/mol
  • Monoisotopic Mass: 251.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 362
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 50.1Ų
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